Cas no 947-14-8 (Phenylacetone-1,1,3,3,3-d5)

• Product Name: Phenylacetone-1,1,3,3,3-d5
• CAS No: 947-14-8
• MF: C₉H₁₀O
• MW: 139.205911159515
• CID: 1065837
• PubChem ID: 12200309
• Update Time: 2025-04-20

Phenylacetone-1,1,3,3,3-d5 Chemical and Physical Properties

Names and Identifiers

• Phenylacetone-1,1,3,3,3-d5
• Phenylacetone-d5
• 1,1,1,3,3-pentadeuterio-3-phenylpropan-2-one
• 1,1,1,3,3-pentadeuterio-3-phenyl-propan-2-one
• 1-Phenyl-1,1,3,3,3-pentadeuteropropan-2-on
• 1-Phenyl-2-propanone-d5
• 3-Phenyl-2-propanone-1,1,1,3,3-d5
• 3-Phenyl-2-propanone-d5
• A-Phenylacetone-d5
• Benzyl Methyl Ketone-d5
• Methyl Benzyl Ketone-d5
• Phenyl-2-propanon-1,1,3,3,3-d5
• Phenyl-2-propanone-d5
• Phenylaceton-1,1,1,3,3-d5
• Phenylaceton-d5
• Phenylmethyl Methyl Ketone-d5
• Phenylpentadeuteriopropanon
• 947-14-8
• ES3WT7W93D
• 2-Propanone-1,1,1,3,3-d5, 3-phenyl-
• UNII-ES3WT7W93D
• Phenylacetone D5
• 2-Propanone-d5, 1-phenyl-
• DTXSID10480152
• DB-321379

• Inchi： 1S/C9H10O/c1-8(10)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3/i1D3,7D2
• InChI Key： QCCDLTOVEPVEJK-WRMAMSRYSA-N
• SMILES： O=C(C([2H])([2H])[2H])C([2H])([2H])C1C=CC=CC=1

Computed Properties

• Exact Mass: 134.07300
• Monoisotopic Mass: 139.104548668g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 1.81810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes